(5-fluorobenzo[b]thiophen-2-yl)(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone

• IUPAC Name: (5-fluoro-1-benzothiophen-2-yl)-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]methanone
• InChI: InChI=1S/C22H18FN3OS/c1-25-11-16(10-24-25)19-13-26(12-14-4-2-3-5-18(14)19)22(27)21-9-15-8-17(23)6-7-20(15)28-21/h2-11,19H,12-13H2,1H3
• InChI Key: XLRLEFYVHFFWJR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CN(CC3=CC=CC=C23)C(=O)C4=CC5=C(S4)C=CC(=C5)F
• Molecular Formula: C22H18FN3OS
• Molecular Weight: 391.5 g/mol
• CAS No.: 2177449-96-4

Description

(5-fluorobenzo[b]thiophen-2-yl)(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone is a useful research compound. Its molecular formula is C22H18FN3OS and its molecular weight is 391.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound has been synthesized and its structure characterized using various spectroscopic methods, including IR, NMR, and X-ray diffraction. Such compounds often crystallize in specific systems and conformations, which are stabilized by intermolecular hydrogen bonds, contributing to the molecule's stability. These characteristics are crucial in understanding the molecule's properties and potential applications (Prasad et al., 2018).

Antitumor Activity

Compounds structurally similar to (5-fluorobenzo[b]thiophen-2-yl)(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone have been evaluated for their antitumor activity. They show distinct inhibition on the proliferation of various cancer cell lines, indicating potential for cancer treatment research (Tang & Fu, 2018).

Antimicrobial Activity

Similar fluorine-containing compounds have been synthesized and evaluated for their antibacterial and antifungal activities. These studies are significant in developing new antimicrobial agents, especially in the context of increasing antibiotic resistance (Gadakh et al., 2010).

Potential in Neuropharmacology

Research on related compounds has demonstrated potential in neuropharmacology, particularly as antipsychotic agents. These studies focus on understanding the interactions of such compounds with brain receptors and their behavioral effects in animal models, which can be crucial for developing new psychiatric medications (Wise et al., 1987).

Applications in Organic Chemistry

The compound's derivatives have been used in various organic synthesis processes, such as nucleophilic aromatic substitution reactions. These reactions are fundamental in organic chemistry, contributing to the synthesis of various complex molecules (Novikov et al., 2005).